Cas no 2172530-87-7 (2-(4-chloro-3-methylphenyl)-1-cyclobutylethan-1-amine)

• Product Name: 2-(4-chloro-3-methylphenyl)-1-cyclobutylethan-1-amine
• CAS No: 2172530-87-7
• MF: C₁₃H₁₈ClN
• MW: 223.741722583771
• CID: 5895840
• PubChem ID: 165507097
• Update Time: 2025-05-23

2-(4-chloro-3-methylphenyl)-1-cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-methylphenyl)-1-cyclobutylethan-1-amine
• EN300-1283158
• 2172530-87-7

• Inchi： 1S/C13H18ClN/c1-9-7-10(5-6-12(9)14)8-13(15)11-3-2-4-11/h5-7,11,13H,2-4,8,15H2,1H3
• InChI Key： UFIQKEFYQSSLNG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(C1CCC1)N

Computed Properties

• Exact Mass: 223.1127773g/mol
• Monoisotopic Mass: 223.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 2-(4-chloro-3-methylphenyl)-1-cyclobutylethan-1-amine

Comprehensive Overview of 2-(4-chloro-3-methylphenyl)-1-cyclobutylethan-1-amine (CAS No. 2172530-87-7)

2-(4-chloro-3-methylphenyl)-1-cyclobutylethan-1-amine (CAS No. 2172530-87-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, featuring a cyclobutyl group and a chloro-methylphenyl moiety, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its amine functionality, which can serve as a versatile building block for synthesizing more complex molecules.

The growing interest in 2-(4-chloro-3-methylphenyl)-1-cyclobutylethan-1-amine aligns with current trends in small-molecule drug development and targeted therapeutics. With the rise of precision medicine, compounds like this are being studied for their potential to interact with specific biological targets. The chloro and methyl substitutions on the phenyl ring may influence the compound's binding affinity, making it a candidate for further structure-activity relationship (SAR) studies.

In the context of green chemistry and sustainable synthesis, CAS No. 2172530-87-7 is also being examined for its environmental impact and synthetic efficiency. Researchers are investigating whether this compound can be produced using catalytic methods or biocatalysis to reduce waste and energy consumption. This aligns with the broader industry shift toward eco-friendly chemical processes, a topic frequently searched by professionals in the field.

Another area of exploration for 2-(4-chloro-3-methylphenyl)-1-cyclobutylethan-1-amine is its potential role in neurological research. The amine group is a common feature in compounds that modulate neurotransmitter systems, and the cyclobutyl ring may contribute to enhanced blood-brain barrier penetration. These characteristics make it a subject of interest for studies related to central nervous system (CNS) disorders, a hot topic in modern pharmacology.

From a technical standpoint, the synthesis and characterization of CAS No. 2172530-87-7 require advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure the compound's purity and stability, which are critical for reproducible research outcomes. The demand for high-quality reference standards of this compound has increased, as evidenced by searches for "buy 2-(4-chloro-3-methylphenyl)-1-cyclobutylethan-1-amine" and "suppliers of CAS 2172530-87-7."

In summary, 2-(4-chloro-3-methylphenyl)-1-cyclobutylethan-1-amine (CAS No. 2172530-87-7) represents a promising area of research with applications spanning drug development, material science, and sustainable chemistry. Its structural features and functional groups make it a valuable candidate for further investigation, particularly in the context of targeted therapies and green synthesis. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in cutting-edge research.